Cas no 6626-32-0 (Phenol, 2,6-dipropyl-)

• Product Name: Phenol, 2,6-dipropyl-
• CAS No: 6626-32-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 510102
• PubChem ID: 81107
• Update Time: 2025-04-19

Phenol, 2,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dipropyl-
• 2,6-dipropylphenol
• 2,6-di-n-propylphenol
• 2,6-Dipropyl-phenol
• 2-Hydroxy-1.3-dipropyl-benzol
• Phenol,2,6-dipropyl
• FQ8M7865LA
• NAILKKRDWBJCNH-UHFFFAOYSA-N
• NSC-59848
• SCHEMBL674691
• 6626-32-0
• CHEMBL30094
• 3-06-00-02013 (Beilstein Handbook Reference)
• UNII-FQ8M7865LA
• BRN 2440905
• NSC59848
• DTXSID10216458
• NSC 59848

• Inchi： 1S/C12H18O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h5,8-9,13H,3-4,6-7H2,1-2H3
• InChI Key： NAILKKRDWBJCNH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCC)CCC

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9620
• Melting Point: 27°C
• Boiling Point: 260.36°C (estimate)
• Refractive Index: 1.5091 (estimate)
• PSA: 20.23000
• LogP: 3.29720

Phenol, 2,6-dipropyl- Security Information

• Hazardous Material transportation number：UN 2810
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)